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Introduction

Adrenocorticotropic hormone (ACTH) is a polypeptide hormone produced and secreted by the
anterior pituitary gland. The synthetic fragment, ACTH (1-17), is a potent agonist of the
melanocortin 1 receptor (MC1R) and also interacts with other melanocortin receptors, making it
a valuable tool for a variety of research applications.[1][2][3][4] These application notes provide
detailed protocols for the reconstitution, storage, and experimental use of lyophilized ACTH (1-
17), along with relevant quantitative data and signaling pathway information to guide
researchers in their experimental design.

Product Information and Reconstitution

Proper reconstitution and storage of lyophilized ACTH (1-17) are critical for maintaining its
biological activity and ensuring experimental reproducibility.

Reconstitution Protocol:

» Equilibration: Before opening, allow the vial of lyophilized ACTH (1-17) and the chosen
solvent to equilibrate to room temperature.
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» Centrifugation: Briefly centrifuge the vial to ensure that all of the lyophilized powder is
collected at the bottom.

» Solvent Addition: Carefully add the recommended solvent to the vial. For most applications,
sterile, high-purity water (18 MQ-cm) or sterile distilled water is recommended.[5][6] For
concentrations above 2 mg/mL, acetonitrile may be used.[6] It is generally recommended to
reconstitute to a concentration of at least 100 pg/mL.[5]

» Dissolution: Gently agitate the vial to dissolve the peptide. Avoid vigorous shaking. If the
peptide does not dissolve readily, gentle warming or sonication can be used.

 Sterilization (Optional): If the reconstituted solution is intended for cell culture, it can be
sterile-filtered through a 0.22 um filter.[1]

Storage and Stability:

Storage .
Form Duration Notes
Temperature

Store in a desiccated
environment,

Lyophilized -20°C to -80°C Up to 2 years ]
protected from light.[1]

[6]

Reconstituted (Short-

4°C 2-7 days
term)
Aliguot to avoid
freeze-thaw cycles.[1]
] For extended storage,
Reconstituted (Long- ) )
-20°C to -80°C Up to 6 months consider adding a

term) _ o
carrier protein like

0.1% HSA or BSA.[5]
[7]

Signaling Pathway

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3725639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10048589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10048589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3725639/
https://academic.oup.com/jcem/article-pdf/82/4/1229/13126547/jcem1229.pdf
https://academic.oup.com/jcem/article-pdf/82/4/1229/13126547/jcem1229.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10048589/
https://academic.oup.com/jcem/article-pdf/82/4/1229/13126547/jcem1229.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3725639/
https://www.research-collection.ethz.ch/bitstream/handle/20.500.11850/555940/vetsci-09-00250-v2.pdf?sequence=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

ACTH (1-17) primarily exerts its effects by binding to melanocortin receptors (MCRSs), which
are G-protein coupled receptors (GPCRSs).[8] The canonical signaling pathway involves the
activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and
subsequent activation of Protein Kinase A (PKA).[9] PKA then phosphorylates various
downstream targets, including transcription factors that regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15618000?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618000?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

e 1. academic.oup.com [academic.oup.com]

e 2. medchemexpress.com [medchemexpress.com]
e 3. medchemexpress.com [medchemexpress.com]
e 4. repository.mdx.ac.uk [repository.mdx.ac.uk]

e 5. Adrenocorticotrophic hormone is a potent regulator of gene expression in human adrenal
cells - PMC [pmc.ncbi.nlm.nih.gov]

» 6. Differential regulation of gene expression pathways with dexamethasone and ACTH after
early life seizures - PMC [pmc.ncbi.nim.nih.gov]

e 7. Research Collection | ETH Library [research-collection.ethz.ch]
e 8. Adrenocorticotropic hormone - Wikipedia [en.wikipedia.org]
¢ 9. ivset.ua [ivset.ua]

 To cite this document: BenchChem. [Application Notes and Protocols for Reconstituting and
Using Lyophilized ACTH (1-17)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618000#reconstituting-lyophilized-acth-1-17-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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